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Structural Architecture, Synthetic Methodology, and Pharmacophore Utility

Executive Summary

2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) represents a critical
"privileged scaffold" in modern medicinal chemistry.[1] As a saturated heterocyclic building
block, it bridges the gap between solubility enhancement and precise stereochemical targeting.
[1] This monograph details the molecular architecture, validated synthetic protocols, and the
structure-activity relationship (SAR) logic that makes this fragment indispensable in the
development of kinase inhibitors, GPCR ligands, and antitubercular agents.[1]

Molecular Architecture & Physicochemical Profile[1]

[2]

The utility of 2-morpholinecarboxamide hydrochloride stems from its ability to introduce
polarity and three-dimensionality (Fsp?) into drug candidates without excessive lipophilicity.[1]
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Structural Conformation

The morpholine ring preferentially adopts a chair conformation to minimize 1,3-diaxial
interactions.[1] In the hydrochloride salt form, the secondary amine at position 4 is protonated,
forming a stable ionic lattice.[1]

o Stereochemistry: The carbon at position 2 is chiral.[1] While often supplied as a racemate,
the (2S) and (2R) enantiomers exhibit distinct binding profiles in protein pockets.[1]

o H-Bonding Network: The carboxamide group acts as a dual donor/acceptor, while the ether
oxygen serves as a weak acceptor.[1] The protonated amine (in HCI form) acts as a strong
H-bond donor.[1]

hysicochemical Datal1]

Property Specification

CAS Number (Racemic HCI) 1185296-76-7

CAS Number (2S-isomer) 1841120-40-8

Molecular Formula CsH11CIN202

Molecular Weight 166.61 g/mol

Physical Form White to off-white crystalline solid
Solubility Highly soluble in Water, DMSO, Methanol
pKa (Conjugate Acid) ~8.3 (Morpholine N), ~15 (Amide N)
H-Bond Donors/Acceptors 3 Donors / 2 Acceptors

Synthetic Pathways & Stereochemical Control[1][3]

The synthesis of 2-morpholinecarboxamide hydrochloride generally follows two distinct
logical branches: Reductive Cyclization (for racemates) and Chiral Pool Synthesis (for
enantiopurity).[1]

Protocol A: Hydrogenation of Pyrazine-2-carboxamide

This is the dominant industrial route due to atom economy and scalability.[1]
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Reagents: Pyrazine-2-carboxamide, Pd/C (10%), Concentrated HCI, Methanol/Water.[1]
Conditions: 50-60 psi Hz, 50°C.

Step-by-Step Methodology:

Dissolution: Dissolve pyrazine-2-carboxamide (1.0 eq) in MeOH. Add 1.1 eq of concentrated
HCI (to pre-form the salt and activate the ring).

Catalyst Addition: Carefully add 10 wt% Pd/C under inert atmosphere (N2).
Hydrogenation: Pressurize the vessel to 50 psi Hz. Heat to 50°C with vigorous stirring.

o Critical Control Point: Monitor Hz uptake. Incomplete reduction leads to partially saturated
dehydromorpholine impurities.[1]

Filtration: Filter hot through Celite to remove Pd/C.[1]

Crystallization: Concentrate the filtrate. Add isopropanol or acetone to induce precipitation of
the hydrochloride salt.[1]

Protocol B: Chiral Resolution

To obtain the (2S) or (2R) enantiomer from the racemate produced above.

Free Basing: Neutralize the HCI salt with Na2COs.[1]

Derivatization: React with a chiral acid (e.g., L-tartaric acid or dibenzoyl-L-tartaric acid) in
ethanol.

Fractional Crystallization: The diastereomeric salts will have different solubilities.
Recrystallize until constant optical rotation is achieved.[1]

Salt Exchange: Treat the purified diastereomer with HCI in dioxane to regenerate the specific
enantiomer hydrochloride.[1]

Synthetic Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.researchgate.net/publication/307899404_Crystal_structure_of_a_second_polymorph_of_tricarbon-ylN-methyl-pyridine-2-carboxamide-kNOthio-cyanato-kNrheniumI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Pyrazine-2-carboxamide

Protonation (HCI/MeOH)

Catalytic Hydrogenation
(Pd/C, 50 psi H2)

QC: Check for
Dehydromorpholine

Racemic 2-Morpholinecarboxamide HCI

f Chiral Required

Chiral Resolution
(Tartaric Acid)

Enantiopure (2S) or (2R)
Isomer

Click to download full resolution via product page

Figure 1: Logical flow for the synthesis and resolution of 2-morpholinecarboxamide HCI.

Analytical Characterization
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Validation of the structure requires a multi-modal approach to confirm identity, purity, and salt
stoichiometry.[1]

Nuclear Magnetic Resonance (NMR)

e 1HNMR (D20, 400 MHz): Expect a diagnostic shift for the proton at the C2 position (alpha to
the amide).[1] The morpholine ring protons appear as multiplets between 3.0 and 4.0 ppm.[1]

e 13C NMR: The carbonyl carbon typically resonates around 170 ppm.[1] The C2 carbon
appears distinct from the C3/C5/C6 methylene carbons.[1]

HPLC Method for Purity[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1]
» Mobile Phase: Phosphate buffer (pH 3.0) / Acetonitrile gradient.

o Note: Low pH is required to keep the amine protonated and prevent tailing.[1]
e Detection: UV at 210 nm (Amide absorption).[1]

Medicinal Chemistry Applications

The 2-morpholinecarboxamide moiety is not merely a linker; it is a functional pharmacophore.

[1][2]

Pharmacophore Mechanics|[1]

o Solubility Engine: The morpholine oxygen and nitrogen lower the LogP, improving oral
bioavailability.[1]

o Metabolic Shield: The amide substitution at C2 sterically hinders metabolic oxidation at the
alpha-carbon, a common clearance pathway for morpholines.[1]

» Directional Binding: The amide group provides a rigid vector for Hydrogen Bonding to protein
backbones (e.g., the hinge region of kinases).[1]

Therapeutic Areas[1]
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+ Kinase Inhibitors: Used to target PI3K and mTOR pathways.[1] The morpholine oxygen often
interacts with the hinge region valine or isoleucine residues.[1]

« Antitubercular Agents: Derivatives of morpholine-2-carboxamide have shown efficacy against

Mycobacterium tuberculosis by inhibiting cell wall synthesis.[1]

Structure-Activity Relationship (SAR) Logic
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Figure 2: Pharmacophore dissection of the 2-morpholinecarboxamide scaffold.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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